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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B2789328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Endothall-disodium, a widely utilized herbicide, exhibits a range of biological activities that differ

significantly across various species. This guide provides a comprehensive comparison of its

efficacy as a herbicide and its toxicity to non-target organisms, supported by quantitative data

from experimental studies. Detailed methodologies for key toxicological and efficacy assays are

provided to facilitate reproducibility and further research.

Quantitative Efficacy and Toxicity Analysis
The biological activity of Endothall-disodium and its related formulations varies depending on

the species and the specific salt form of the Endothall acid. The following tables summarize the

available quantitative data on its herbicidal efficacy and its toxicity to a range of animal species.

Herbicidal Activity on Aquatic Plants
Endothall is recognized as a broad-spectrum contact herbicide effective against a variety of

submerged aquatic plants. Its efficacy is concentration-dependent, allowing for some selectivity

in controlling target weed species while minimizing harm to desirable native plants at lower

application rates.
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Plant Species Formulation
Application
Rate (mg/L a.i.)

Observation Outcome

Eurasian

watermilfoil

(Myriophyllum

spicatum)

Dipotassium salt 0.5 - 4.0
8 weeks after

treatment

Effective control

at all rates, with

99% biomass

reduction at 0.5

mg/L.

Curlyleaf

pondweed

(Potamogeton

crispus)

Dipotassium salt 0.5 - 4.0
8 weeks after

treatment

Effective control

at all rates, with

99% biomass

reduction at 0.5

mg/L.

Hydrilla (Hydrilla

verticillata)
Dipotassium salt 2.0 - 5.0

6 weeks after

treatment

>90% biomass

reduction.

Sago pondweed

(Stuckenia

pectinata)

Dipotassium salt 0.5 - 4.0
8 weeks after

treatment

Significant

biomass

reduction, but

regrowth

observed.

Wild celery

(Vallisneria

americana)

Dipotassium salt 1.0 - 5.0
6 weeks after

treatment

Significant

biomass

reduction, but

healthy regrowth

observed.

Coontail

(Ceratophyllum

demersum)

Dipotassium salt 4.0
8 weeks after

treatment

Controlled at 4.0

mg/L, no

significant effect

at lower rates.

Elodea (Elodea

canadensis)
Dipotassium salt 0.5 - 2.0

8 weeks after

treatment

No significant

effect.

Acute Toxicity to Animal Species
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The toxicity of Endothall is highly dependent on its formulation. The amine salts of Endothall

are generally more toxic to aquatic life than the disodium or dipotassium salts.

Mammals

Species Formulation Route LD50 (mg/kg) Reference

Rat Disodium salt Oral 51 [1]

Guinea Pig Disodium salt Oral 250 [1]

Rat Amine salt Oral 206 [1]

Rabbit Disodium salt Dermal 100 [1]

Rabbit Amine salt Dermal 143 [1]

Aquatic Vertebrates (Fish)

Species Formulation Exposure LC50 (ppm) Reference

Bluegill (Lepomis

macrochirus)

Dipotassium &

Disodium salts
96-hr 100 - 200 [2]

Rainbow Trout

(Oncorhynchus

mykiss)

Dipotassium &

Disodium salts
96-hr 100 - 200 [2]

Fathead Minnow

(Pimephales

promelas)

Dipotassium &

Disodium salts
96-hr 320 - 610 [2]

Chinook Salmon

(Oncorhynchus

tshawytscha)

Dipotassium salt 14-day 88

Aquatic Invertebrates
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Species Formulation Exposure LC50 (ppm) Reference

Water Flea

(Daphnia magna)
Dipotassium salt 48-hr >4.9

Scud

(Gammarus)
Dipotassium salt 96-hr 313 [3]

Mysid Shrimp Monoamine salt - 0.19 - 2.0 [3]

Experimental Protocols
Acute Oral Toxicity Testing in Rodents (Modified OECD
425)
This protocol outlines the general procedure for determining the acute oral toxicity (LD50) of

Endothall-disodium in rats.

Test Animals: Young, healthy adult rats (e.g., Wistar or Sprague-Dawley strains),

approximately 8-12 weeks old, are used. Animals are acclimated to laboratory conditions for

at least 5 days prior to dosing.

Housing: Animals are housed in individual cages with controlled temperature (22 ± 3 °C),

humidity (30-70%), and a 12-hour light/dark cycle. They have free access to standard

laboratory diet and drinking water, except for a brief fasting period before dosing.

Dose Preparation: Endothall-disodium is dissolved in a suitable vehicle, typically distilled

water or saline, to the desired concentrations.

Administration: Animals are fasted overnight prior to dosing. A single dose of the test

substance is administered by oral gavage using a stomach tube. The volume administered is

typically 1 mL/100 g of body weight.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The LD50, the statistically estimated dose that is expected to be lethal to 50% of

the test animals, is calculated using appropriate statistical methods, such as the Up-and-
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Down Procedure.

Necropsy: All animals (those that die during the study and those euthanized at the end) are

subjected to a gross necropsy to identify any visible abnormalities in organs and tissues.

Aquatic Toxicity Testing with Daphnia magna (Modified
OECD 202)
This protocol describes a method for assessing the acute immobilization of the freshwater

invertebrate Daphnia magna when exposed to Endothall-disodium.

Test Organisms: Neonates of Daphnia magna, less than 24 hours old, are used for the test.

They are sourced from healthy, laboratory-maintained cultures.

Test Conditions: The test is conducted in glass beakers containing a defined volume of

reconstituted freshwater. The temperature is maintained at 20 ± 2 °C with a 16-hour light/8-

hour dark photoperiod.

Test Concentrations: A series of at least five concentrations of Endothall-disodium, typically

in a geometric series, are prepared in the test medium. A control group (medium only) is also

included.

Procedure: A group of daphnids (e.g., 20) is introduced into each test and control vessel. The

daphnids are not fed during the test.

Observation: The number of immobilized daphnids (those that are unable to swim within 15

seconds after gentle agitation of the test vessel) is recorded at 24 and 48 hours.

Endpoint: The EC50, the concentration of the test substance that causes immobilization in

50% of the daphnids, is calculated for the 48-hour exposure period using probit analysis or

other suitable statistical methods.

Mechanism of Action and Signaling Pathways
In plants, the primary mode of action of Endothall is the inhibition of serine/threonine protein

phosphatases, specifically Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).

These enzymes are crucial regulators of numerous cellular processes, including cell cycle
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progression and microtubule dynamics. Inhibition of PP1 and PP2A by Endothall leads to a

cascade of downstream effects, ultimately resulting in cell death.

Cellular Effects

Molecular Target

Cell Cycle Arrest
(Prometaphase) Microtubule DisruptionCell Membrane Damage Inhibition of

Protein Synthesis Respiratory Inhibition

Protein Phosphatase 1 (PP1)
& Protein Phosphatase 2A (PP2A)

Leads to Leads to
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Inhibits

Click to download full resolution via product page

Caption: Endothall's primary mechanism of action in plants.

The diagram above illustrates the primary mechanism of action of Endothall in susceptible plant

species. Endothall directly inhibits the activity of protein phosphatases 1 and 2A, which are key

regulators of the cell cycle and microtubule formation. This inhibition leads to cell cycle arrest,

primarily in the prometaphase stage, and disruption of the microtubule cytoskeleton.

Additionally, Endothall is reported to cause direct damage to cell membranes and inhibit protein

synthesis and respiration, contributing to its overall herbicidal effect.

Experimental Workflow for Assessing Microbial Impact
The degradation of Endothall in the environment is primarily mediated by microbial activity. The

following workflow outlines a general approach to assess the impact of Endothall-disodium on

microbial communities, such as those in soil or aquatic sediments.
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Experimental Setup

Incubation

Analysis

1. Collect Soil/Sediment Samples

2. Establish Microcosms

3. Apply Endothall-disodium

4. Incubate under
Controlled Conditions

5a. Measure Microbial Respiration
(e.g., CO2 evolution)

5b. Determine Microbial Biomass
(e.g., substrate-induced respiration)

5c. Analyze Microbial Community
(e.g., 16S rRNA sequencing)
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Caption: Workflow for assessing Endothall's impact on microbes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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